Cas no 1864464-31-2 (2-[(Azetidin-3-yloxy)methyl]-2-methylpropane-1,3-diol)

2-[(Azetidin-3-yloxy)methyl]-2-methylpropane-1,3-diol is a versatile polyfunctional compound featuring both an azetidine ring and a branched diol structure. Its unique molecular architecture, combining a rigid heterocycle with flexible hydroxyl groups, makes it valuable as a building block in organic synthesis and pharmaceutical applications. The azetidine moiety offers potential for ring-opening reactions or as a constrained scaffold, while the diol functionality provides sites for further derivatization or coordination. This compound is particularly useful in the development of bioactive molecules, polymers, or ligands due to its balanced hydrophilicity and steric properties. Its stability under standard conditions facilitates handling and storage. The presence of multiple reactive sites allows for selective modifications, enabling tailored applications in medicinal chemistry and materials science.

2-[(Azetidin-3-yloxy)methyl]-2-methylpropane-1,3-diol structure

1864464-31-2 structure

Product Name:2-[(Azetidin-3-yloxy)methyl]-2-methylpropane-1,3-diol

CAS No:1864464-31-2

MF:C₈H₁₇NO₃

MW:175.225482702255

CID:6245878

PubChem ID:165492630

Update Time:2025-05-20

2-[(Azetidin-3-yloxy)methyl]-2-methylpropane-1,3-diol Chemical and Physical Properties

Names and Identifiers

- 1864464-31-2
- EN300-1146113
- 2-[(azetidin-3-yloxy)methyl]-2-methylpropane-1,3-diol
- 2-[(Azetidin-3-yloxy)methyl]-2-methylpropane-1,3-diol
- Inchi： 1S/C8H17NO3/c1-8(4-10,5-11)6-12-7-2-9-3-7/h7,9-11H,2-6H2,1H3
- InChI Key： CNVOEWOSPMFEKL-UHFFFAOYSA-N
- SMILES： O(CC(C)(CO)CO)C1CNC1

Computed Properties

Exact Mass: 175.12084340g/mol
Monoisotopic Mass: 175.12084340g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 5
Complexity: 132
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.2
Topological Polar Surface Area: 61.7Å²

2-[(Azetidin-3-yloxy)methyl]-2-methylpropane-1,3-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1146113-1.0g	2-[(azetidin-3-yloxy)methyl]-2-methylpropane-1,3-diol	1864464-31-2		1g	$0.0	2023-06-09

2-[(Azetidin-3-yloxy)methyl]-2-methylpropane-1,3-diol Related Literature

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Additional information on 2-[(Azetidin-3-yloxy)methyl]-2-methylpropane-1,3-diol

Compound CAS No 1864464-31-2: 2-[(Azetidin-3-yloxy)methyl]-2-methylpropane-1,3-diol

The compound with CAS No 1864464-31-2, commonly referred to as 2-[(Azetidin-3-yloxy)methyl]-2-methylpropane-1,3-diol, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and functional groups, which make it a promising candidate for advanced applications.

Structural Analysis: The molecule features a propane backbone with two hydroxyl groups (-OH) at positions 1 and 3. The presence of an azetidine ring (a four-membered saturated heterocycle) introduces additional complexity and reactivity. The azetidine ring is attached via an ether linkage (-O-) to a methyl group, further enhancing the molecule's versatility. This combination of functional groups provides opportunities for both synthetic and applied research.

Synthesis and Characterization: Recent studies have focused on optimizing the synthesis of 2-[(Azetidin-3-yloxy)methyl]-2-methylpropane-1,3-diol. Researchers have explored various methodologies, including nucleophilic substitution reactions and ring-opening polymerizations, to achieve high yields and purity. Advanced characterization techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry have been employed to confirm the molecular structure and stability.

Applications in Materials Science: The compound's unique properties make it an attractive candidate for applications in polymer chemistry. Its ability to form stable ether linkages enables the creation of novel polymeric materials with tailored mechanical and thermal properties. For instance, recent research has demonstrated its potential as a building block for bio-inspired polymers that mimic natural materials like collagen.

Biological Relevance: Beyond materials science, 2-[(Azetidin-3-yloxy)methyl]-2-methylpropane-1,3-diol has shown promise in biological systems. Its hydroxyl groups facilitate hydrogen bonding, which is crucial for interactions within biological environments. Studies are ongoing to explore its role in drug delivery systems and as a component in bioactive polymers.

Environmental Considerations: As sustainability becomes a critical factor in chemical research, the environmental impact of CAS No 1864464-31-2 has been evaluated. Preliminary data suggest that the compound exhibits biodegradability under specific conditions, making it a more eco-friendly alternative to traditional materials.

In conclusion, CAS No 1864464-31-2, or 2-[(Azetidin-3-yloxy)methyl]-2-methylpropane-1,3-diol, represents a cutting-edge compound with multifaceted applications across various scientific domains. Its structural uniqueness and functional diversity position it as a key player in future advancements in chemistry and materials science.